Cas no 941891-49-2 ({2-(3-methylbutyl)sulfanyl-1-(4-methylphenyl)methyl-1H-imidazol-5-yl}methanol)

• Product Name: {2-(3-methylbutyl)sulfanyl-1-(4-methylphenyl)methyl-1H-imidazol-5-yl}methanol
• CAS No: 941891-49-2
• MF: C₁₇H₂₄N₂OS
• MW: 304.450263023376
• CID: 5458544
• Update Time: 2025-05-20

{2-(3-methylbutyl)sulfanyl-1-(4-methylphenyl)methyl-1H-imidazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• [2-(3-methylbutylsulfanyl)-3-[(4-methylphenyl)methyl]imidazol-4-yl]methanol
• {2-(3-methylbutyl)sulfanyl-1-(4-methylphenyl)methyl-1H-imidazol-5-yl}methanol

• Inchi： 1S/C17H24N2OS/c1-13(2)8-9-21-17-18-10-16(12-20)19(17)11-15-6-4-14(3)5-7-15/h4-7,10,13,20H,8-9,11-12H2,1-3H3
• InChI Key： WTGHRVWWDOEHIT-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(SCCC(C)C)N1CC1=CC=C(C)C=C1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on {2-(3-methylbutyl)sulfanyl-1-(4-methylphenyl)methyl-1H-imidazol-5-yl}methanol

Recent Advances in the Study of {2-(3-methylbutyl)sulfanyl-1-(4-methylphenyl)methyl-1H-imidazol-5-yl}methanol (CAS: 941891-49-2)

In recent years, the compound {2-(3-methylbutyl)sulfanyl-1-(4-methylphenyl)methyl-1H-imidazol-5-yl}methanol (CAS: 941891-49-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole core and functionalized side chains, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that {2-(3-methylbutyl)sulfanyl-1-(4-methylphenyl)methyl-1H-imidazol-5-yl}methanol exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized both in vitro and in vivo models to validate these effects, highlighting the compound's potential as a novel anti-inflammatory agent.

Another significant area of research has been the optimization of the synthetic route for {2-(3-methylbutyl)sulfanyl-1-(4-methylphenyl)methyl-1H-imidazol-5-yl}methanol. A recent publication in Organic Process Research & Development detailed a more efficient and scalable synthesis method, which reduces the number of steps and improves overall yield. This advancement is crucial for facilitating large-scale production and further preclinical testing.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Preliminary results indicate that {2-(3-methylbutyl)sulfanyl-1-(4-methylphenyl)methyl-1H-imidazol-5-yl}methanol has favorable absorption and distribution profiles, with minimal off-target effects. These findings support its potential as a lead compound for drug development.

In conclusion, the latest research on {2-(3-methylbutyl)sulfanyl-1-(4-methylphenyl)methyl-1H-imidazol-5-yl}methanol (CAS: 941891-49-2) underscores its therapeutic promise and provides a solid foundation for future investigations. Ongoing studies are expected to further explore its clinical applications and potential synergies with existing therapies.